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Compound of Interest

Compound Name: Citronellyl propionate

Cat. No.: B087161 Get Quote

For researchers and scientists handling Citronellyl propionate, ensuring its proper disposal is

a critical aspect of laboratory safety and environmental responsibility. Adherence to established

protocols minimizes risks and ensures compliance with regulatory standards. This guide

provides essential, step-by-step information for the safe and legal disposal of Citronellyl
propionate.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to handle Citronellyl propionate with

appropriate personal protective equipment (PPE). This includes chemical-resistant gloves,

safety goggles, and a laboratory coat.[1][2] All handling should occur in a well-ventilated area,

such as a chemical fume hood, to prevent inhalation of vapors.[1][2][3] In the event of a spill,

avoid all sources of ignition and use non-sparking tools for cleanup.[3] Absorb spills with an

inert material like vermiculite, dry sand, or earth and place it into a suitable container for

disposal.[4][5]

Step-by-Step Disposal Protocol
The primary method for the disposal of Citronellyl propionate is through a licensed chemical

waste disposal contractor.[2][3] Do not discharge Citronellyl propionate or its containers into

sewer systems, water, foodstuffs, or animal feed.[3]

Waste Identification and Segregation:
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Clearly label a dedicated and suitable, closed container for Citronellyl propionate waste.

[3] The label should include the words "Hazardous Waste" and the full chemical name.[6]

[7]

Do not mix Citronellyl propionate with other chemical waste streams to avoid

incompatible reactions.[2]

Containerization:

Use a chemically compatible, leak-proof container with a secure lid.[2][8] High-density

polyethylene (HDPE) or glass containers are generally appropriate.[2]

Ensure the container is in good condition and do not overfill it, leaving at least 10%

headspace to allow for expansion.[2]

Storage:

Store the sealed waste container in a designated, cool, dry, and well-ventilated secondary

containment area.[1][2]

The storage area must be away from heat, sparks, open flames, and incompatible

materials.[1][2]

Laboratory waste storage is regulated, and facilities must adhere to accumulation time

limits, which can be up to 90 days for large quantity generators.[9][10]

Professional Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

chemical waste disposal contractor to arrange for pickup.[2]

The material may be disposed of at a licensed chemical destruction plant or through

controlled incineration with flue gas scrubbing.[3]

Disposal of Empty Containers:

Containers that held Citronellyl propionate should be triple-rinsed with an appropriate

solvent.[11]
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The rinsate must be collected and disposed of as hazardous waste.[11]

After thorough cleaning, the container can be offered for recycling or reconditioning, or

punctured to be made unusable and disposed of in a sanitary landfill.[3] Combustible

packaging materials may be incinerated.[3]

Quantitative Data Summary
Parameter Value/Information Source

UN Number Not regulated / UN3082 [4],[5]

Proper Shipping Name

Citronellyl Propionate /

ENVIRONMENTALLY

HAZARDOUS SUBSTANCE,

LIQUID, N.O.S.

(CITRONELLYL

PROPIONATE)

[1],[5]

Disposal Methods

Licensed chemical destruction

plant, controlled incineration

with flue gas scrubbing.

[3]

Prohibited Disposal

Do not discharge to sewer

systems, contaminate water,

foodstuffs, feed or seed.

[3]

Note: There is a discrepancy in the classification for transport, with some sources stating it is

not regulated as dangerous goods, while another classifies it as an environmentally hazardous

substance. It is crucial to consult your institution's EHS department for guidance on proper

shipping and transport classification.

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Citronellyl propionate.
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Start: Have Citronellyl
Propionate Waste

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Segregate Waste:
Label a dedicated, compatible container

'Hazardous Waste: Citronellyl Propionate'

Containerize Waste:
Use a sealed, leak-proof container.

Do not overfill.

Store Securely:
Designated, cool, dry, ventilated area

with secondary containment.

Contact Institutional EHS or
Licensed Waste Contractor

Arrange for Professional Disposal:
(e.g., Incineration)

End: Waste Disposed
Compliantly

Click to download full resolution via product page

Citronellyl Propionate Disposal Workflow

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b087161?utm_src=pdf-body-img
https://www.benchchem.com/product/b087161?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b087161?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This guide is intended to provide essential information for the proper disposal of Citronellyl
propionate. Always consult your institution's specific safety protocols and the most current

Safety Data Sheet (SDS) for the product you are using. Regulations for chemical waste

disposal can vary by location.[4][12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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